Caged 8-Br-camp
Caged 8-Br-camp
Brand Name:
Vulcanchem
CAS No.:
177592-87-9
VCID:
VC20927689
InChI:
InChI=1S/C19H20BrN6O10P/c1-31-10-3-8(9(26(28)29)4-11(10)32-2)5-33-37(30)34-6-12-15(36-37)14(27)18(35-12)25-17-13(24-19(25)20)16(21)22-7-23-17/h3-4,7,12,14-15,18,27H,5-6H2,1-2H3,(H2,21,22,23)/t12-,14-,15-,18-,37?/m1/s1
SMILES:
COC1=C(C=C(C(=C1)COP2(=O)OCC3C(O2)C(C(O3)N4C5=NC=NC(=C5N=C4Br)N)O)[N+](=O)[O-])OC
Molecular Formula:
C19H20BrN6O10P
Molecular Weight:
603.3 g/mol
Caged 8-Br-camp
CAS No.: 177592-87-9
Cat. No.: VC20927689
Molecular Formula: C19H20BrN6O10P
Molecular Weight: 603.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 177592-87-9 |
|---|---|
| Molecular Formula | C19H20BrN6O10P |
| Molecular Weight | 603.3 g/mol |
| IUPAC Name | (4aR,6R,7R,7aS)-6-(6-amino-8-bromopurin-9-yl)-2-[(4,5-dimethoxy-2-nitrophenyl)methoxy]-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol |
| Standard InChI | InChI=1S/C19H20BrN6O10P/c1-31-10-3-8(9(26(28)29)4-11(10)32-2)5-33-37(30)34-6-12-15(36-37)14(27)18(35-12)25-17-13(24-19(25)20)16(21)22-7-23-17/h3-4,7,12,14-15,18,27H,5-6H2,1-2H3,(H2,21,22,23)/t12-,14-,15-,18-,37?/m1/s1 |
| Standard InChI Key | DNPINJJWFMWFRD-KUUOUUIGSA-N |
| Isomeric SMILES | COC1=C(C=C(C(=C1)COP2(=O)OC[C@@H]3[C@@H](O2)[C@H]([C@@H](O3)N4C5=NC=NC(=C5N=C4Br)N)O)[N+](=O)[O-])OC |
| SMILES | COC1=C(C=C(C(=C1)COP2(=O)OCC3C(O2)C(C(O3)N4C5=NC=NC(=C5N=C4Br)N)O)[N+](=O)[O-])OC |
| Canonical SMILES | COC1=C(C=C(C(=C1)COP2(=O)OCC3C(O2)C(C(O3)N4C5=NC=NC(=C5N=C4Br)N)O)[N+](=O)[O-])OC |
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